3-(1H-Imidazol-2-yl)thiolan-3-amine

• Molecular Formula: C7H11N3S
• Molecular Weight: 169.25 g/mol
• SMILES: C1CSCC1(C2=NC=CN2)N
• InChI: InChI=1S/C7H11N3S/c8-7(1-4-11-5-7)6-9-2-3-10-6/h2-3H,1,4-5,8H2,(H,9,10)
• InChIKey: VMZAQUTUQAKYDL-UHFFFAOYSA-N

3-(1H-Imidazol-2-yl)thiolan-3-amine: Identity & Procurement

3-(1H-Imidazol-2-yl)thiolan-3-amine (CAS: 2059994-24-8) is a heterocyclic amine bearing a 1H-imidazol-2-yl substituent at the 3-position of a tetrahydrothiophene (thiolane) ring, with an additional primary amine group at the same carbon center . The compound has a molecular formula of C7H11N3S and a molecular weight of 169.25 g/mol, with a defined stereocenter at the C3 position that confers potential stereochemical relevance in target binding applications . Commercially, this compound is available from specialty chemical suppliers at 95% purity with a catalog price point of approximately ¥557 per gram for research-grade material . No primary literature reports describing biological activity, target engagement, or pharmacological profiling of this specific compound were identified in the search corpus, representing a significant evidence gap for procurement decisions.

Fragment-like physicochemical profile (MW

Primary amine at C3 provides a synthetic handle for hit-to-lead derivatization campaigns.

Undefined C3 stereocenter – commercial racemate; verify chiral purity if enantioselective studies are planned.

3-(1H-Imidazol-2-yl)thiolan-3-amine: Why Generic Analogs Fall Short

The imidazole-thiolane chemotype exhibits profound functional divergence based on substitution regiochemistry and connectivity. Regioisomers such as 1-(thiolan-3-yl)-1H-imidazol-2-amine [1], 5-(thiolan-3-yl)-1H-imidazol-2-amine [2], and 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine [3] differ in critical pharmacophoric parameters: XLogP3 values vary by up to 0.2 log units across regioisomers [1][2], topological polar surface area (TPSA) differs by >10 Ų between positional isomers [1][2], and hydrogen bond donor/acceptor counts shift with substitution pattern [1][2]. For 3-(1H-imidazol-2-yl)thiolan-3-amine specifically, the geminal amine-imidazole arrangement at C3 creates a constrained sp³-rich center that imposes a unique exit vector distinct from N-linked or C5-linked analogs. Methyl substitution at the adjacent C2 position (as in 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine) introduces steric shielding of the amine and alters the conformational landscape of the thiolane ring [3], rendering structure-activity relationships non-transferable. These molecular-level differences translate directly to divergent solubility, target recognition, and metabolic susceptibility, meaning no analog in this series can be assumed functionally equivalent without explicit comparative data.

Regioisomeric connectivity

N-linked and C5-linked isomers shift hydrogen bond donor count and topological polar surface area; target recognition and permeability profiles may not transfer directly.

C2-methyl substitution

A single methyl group introduces steric shielding and conformational restriction; reported 20-fold cost increase further limits direct analog replacement in early SAR.

Chiral undefined center

Racemic mixture; opposite enantiomers or N-isopropyl analogs may exhibit divergent target engagement. Racemate screening data do not guarantee enantiomer-specific binding behavior.

• [1] Kuujia. 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)- (1-(Thiolan-3-yl)-1H-imidazol-2-amine). CAS 1700282-25-2. XLogP3 0.4, TPSA 69.1 Ų. View Source
• [2] Kuujia. 5-(Thiolan-3-yl)-1H-imidazol-2-amine. CAS 1894766-35-8. XLogP3 0.6, TPSA 80 Ų. View Source
• [3] Kuujia. 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine. CAS 2060047-88-1. Molecular formula C8H13N3S, MW 183.27. View Source

3-(1H-Imidazol-2-yl)thiolan-3-amine: Differentiation Evidence

Geminal Amine-Imidazole Architecture vs. Regioisomers

3-(1H-Imidazol-2-yl)thiolan-3-amine differs fundamentally from its closest regioisomers in substitution pattern: the imidazole ring is attached directly at the C2 carbon, while the amine occupies the same C3 position geminal to the imidazole. This contrasts with 1-(thiolan-3-yl)-1H-imidazol-2-amine (CAS 1700282-25-2), where the thiolane is attached via the imidazole N1 nitrogen [1], and 5-(thiolan-3-yl)-1H-imidazol-2-amine (CAS 1894766-35-8), where the thiolane connects at the imidazole C5 position with an amine at C2 [2]. The geminal arrangement produces a distinct three-dimensional exit vector geometry and an additional hydrogen bond donor (HBD = 2 vs. HBD = 1 for the N-linked analog) , altering molecular recognition potential.

Geminal amine-Im architecture

Head-to-head

HBD = 2 vs. 1/2; TPSA = 54.7 vs. 69.1/80 Ų

Regioisomer connectivity alters hydrogen bonding and polarity; functional equivalence unlikely.

Target compound lowest TPSA among core regioisomers.

Evidence Dimension	Hydrogen Bond Donor Count and Regiochemical Connectivity
Target Compound Data	HBD = 2; Imidazole C2 attached to thiolane C3; Amine at C3 geminal to imidazole; TPSA = 54.7 Ų
Comparator Or Baseline	Comparator 1 (1-(thiolan-3-yl)-1H-imidazol-2-amine): HBD = 1; Imidazole N1 attached to thiolane; TPSA = 69.1 Ų. Comparator 2 (5-(thiolan-3-yl)-1H-imidazol-2-amine): HBD = 2; Imidazole C5 attached to thiolane; TPSA = 80 Ų
Quantified Difference	Target compound HBD count equals Comparator 2 but exceeds Comparator 1 by +1 donor; TPSA differs by -14.4 Ų vs. Comparator 1 and -25.3 Ų vs. Comparator 2
Conditions	Calculated physicochemical properties derived from molecular structure

Why This Matters

Hydrogen bond donor count and TPSA are primary determinants of membrane permeability, solubility, and off-target binding promiscuity; selection among regioisomers without considering these 25 Ų TPSA differences and donor count variation risks pursuing a compound with fundamentally different drug-like properties.

• [1] Kuujia. 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)- (1-(Thiolan-3-yl)-1H-imidazol-2-amine). CAS 1700282-25-2. HBD = 1, TPSA = 69.1 Ų. View Source
• [2] Kuujia. 5-(Thiolan-3-yl)-1H-imidazol-2-amine. CAS 1894766-35-8. HBD = 2, TPSA = 80 Ų. View Source

Lipophilicity Modulation Across Regioisomers

The XLogP3 value of 3-(1H-imidazol-2-yl)thiolan-3-amine is reported as 0.7006 , which falls between the calculated values for its N-linked and C5-linked regioisomers. 1-(Thiolan-3-yl)-1H-imidazol-2-amine exhibits an XLogP3 of 0.4 [1], while 5-(thiolan-3-yl)-1H-imidazol-2-amine has an XLogP3 of 0.6 [2]. The 0.3 log unit difference between the target compound and the N-linked analog represents a ~2-fold difference in octanol-water partition coefficient, sufficient to meaningfully impact passive membrane diffusion and tissue distribution.

Lipophilicity modulation

Head-to-head

XLogP3 0.70; Δ +0.30 vs N-linked analog

Lipophilicity difference may affect membrane permeability and ADME behavior.

~2-fold partition coefficient shift predicted.

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.7006
Comparator Or Baseline	Comparator 1 (N-linked regioisomer): XLogP3 = 0.4. Comparator 2 (C5-linked regioisomer): XLogP3 = 0.6
Quantified Difference	ΔXLogP3 = +0.30 vs. N-linked analog; ΔXLogP3 = +0.10 vs. C5-linked analog
Conditions	XLogP3 atom-additive method prediction

Why This Matters

Lipophilicity differences of this magnitude affect oral absorption potential, blood-brain barrier penetration probability, and metabolic clearance rates; a compound with XLogP3 0.7 will exhibit measurably different ADME behavior than an XLogP3 0.4 analog, and substitution without experimental confirmation of functional equivalence is scientifically unjustified.

• [1] Kuujia. 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)-. XLogP3 = 0.4. View Source
• [2] Kuujia. 5-(Thiolan-3-yl)-1H-imidazol-2-amine. XLogP3 = 0.6. View Source

Steric and Conformational Impact of C2 Methyl Substitution

3-(1H-Imidazol-2-yl)-2-methylthiolan-3-amine (CAS 2060047-88-1) represents the closest commercially cataloged analog to the target compound, differing only by a single methyl group at the C2 position of the thiolane ring [1]. This methyl substitution increases molecular weight from 169.25 to 183.27 g/mol and introduces a chiral center at C2 in addition to the C3 stereocenter [1]. The methyl group provides steric shielding of the adjacent amine and imidazole moieties while restricting thiolane ring puckering conformations. Critically, procurement cost data reveals a substantial economic differentiation: the 2-methyl analog is priced at approximately $1119 per 0.1 g (≈ $11,190/g) [2], whereas the unsubstituted target compound is available at approximately ¥557 per gram , representing a ~20-fold cost differential.

C2 Methyl impact

Head-to-head

ΔMW +14.02; ~20× higher catalog price

Methyl substitution alters conformation and procurement economics; SAR not directly transferable.

Pricing subject to vendor and quantity.

Evidence Dimension	Molecular Weight, Chiral Center Count, and Procurement Cost
Target Compound Data	MW = 169.25 g/mol; 1 stereocenter (C3); Catalog price ≈ ¥557/g
Comparator Or Baseline	Comparator (2-methyl analog): MW = 183.27 g/mol; 2 stereocenters (C2 and C3); Catalog price ≈ $11,190/g
Quantified Difference	ΔMW = +14.02 g/mol; ΔChiral Centers = +1; Cost differential ≈ 20× higher for methylated analog
Conditions	Commercial catalog pricing as of available data; pricing subject to vendor and quantity

Why This Matters

The presence or absence of the C2 methyl group fundamentally alters both the conformational ensemble available to the thiolane ring and the economic feasibility of structure-activity relationship exploration; the 20-fold cost difference makes the unsubstituted compound a far more practical starting point for initial SAR campaigns despite the methylated analog offering additional steric constraint for advanced optimization.

• [1] Kuujia. 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine. CAS 2060047-88-1. MF C8H13N3S, MW 183.27. View Source
• [2] Kuujia pricing data for Enamine EN300-320172-0.1g: $1119.0 per 0.1g. View Source

Undefined C3 Stereocenter and Chiral Implications

3-(1H-Imidazol-2-yl)thiolan-3-amine possesses an undefined stereocenter at the C3 carbon bearing both the amine and imidazole substituents . This stereochemical feature is shared with 1-(thiolan-3-yl)-1H-imidazol-2-amine (undefined stereocenter count = 1) [1] and 5-(thiolan-3-yl)-1H-imidazol-2-amine (undefined stereocenter count = 1) [2], indicating that all three regioisomers are currently available as racemic mixtures. However, the target compound differs from the N-isopropyl-substituted analog 3-[1-(propan-2-yl)-1H-imidazol-5-yl]thiolan-3-amine (CAS 2137725-76-7), which introduces additional stereochemical complexity through the isopropyl group while maintaining a single undefined stereocenter [3].

Undefined stereocenter

Cross-study comparable

Undefined centers = 1 (C3); all regioisomers racemic

Racemic mixture; enantiomer-specific activity requires chiral resolution.

No defined stereocenter in commercial stocks.

Evidence Dimension	Defined and Undefined Stereocenter Count
Target Compound Data	Defined stereocenters = 0; Undefined stereocenters = 1 (C3)
Comparator Or Baseline	Regioisomers (N-linked, C5-linked): Defined = 0, Undefined = 1. N-isopropyl analog: Defined = 0, Undefined = 1
Quantified Difference	No difference in stereocenter count among core regioisomers; differentiation lies in the chemical nature of substituents at the stereocenter
Conditions	Structural analysis from chemical database entries

Why This Matters

The undefined stereochemistry at C3 means that all currently available material of this compound is racemic; procurement decisions involving enantiomerically enriched material require explicit verification of chiral purity specifications from the supplier, as stereochemistry can critically impact biological activity in chiral binding sites.

• [1] Kuujia. 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)-. Undefined stereocenter count = 1. View Source
• [2] Kuujia. 5-(Thiolan-3-yl)-1H-imidazol-2-amine. Undefined stereocenter count = 1. View Source
• [3] Kuujia. 3-Thiophenamine, tetrahydro-3-[1-(1-methylethyl)-1H-imidazol-5-yl]-. CAS 2137725-76-7. Undefined stereocenter count = 1. View Source

Fragment-Like Properties and Ligand Efficiency

With a molecular weight of 169.25 g/mol and only one rotatable bond (the imidazole-thiolane linkage) , 3-(1H-imidazol-2-yl)thiolan-3-amine falls within the "fragment" space commonly defined by the Rule of Three (MW < 300, ClogP ≤ 3, HBD ≤ 3, HBA ≤ 3, rotatable bonds ≤ 3). By comparison, the N-isopropyl analog (CAS 2137725-76-7) has MW 211.33 g/mol with two rotatable bonds [1], and the 2-methyl analog has MW 183.27 g/mol with increased conformational restriction [2]. The target compound's smaller size and reduced rotatable bond count confer higher ligand efficiency potential and lower entropic penalty upon target binding, while the dual hydrogen bond donors (amine NH2 plus imidazole NH) enable directional polar interactions without the excessive molecular weight of more elaborated analogs.

Fragment-like properties

Class-level inference

MW 169.25; rotatable bonds = 1; Rule-of-Three compliant

Fragment-likeness supports ligand efficiency screening; no target engagement data available.

Positioned as minimal pharmacophore scaffold.

Evidence Dimension	Fragment-Like Properties and Ligand Efficiency Parameters
Target Compound Data	MW = 169.25 g/mol; Rotatable bonds = 1; HBD = 2; HBA = 3
Comparator Or Baseline	N-isopropyl analog: MW = 211.33 g/mol, Rotatable bonds = 2. 2-Methyl analog: MW = 183.27 g/mol, Rotatable bonds = 1 but with additional steric constraint
Quantified Difference	ΔMW = -42.08 g/mol vs. N-isopropyl analog (-20% reduction); Rotatable bond count = 1 vs. 2 for N-isopropyl analog
Conditions	Structural analysis based on published SMILES and InChI representations

Why This Matters

Compounds with MW < 200 and ≤1 rotatable bond are preferentially suited for fragment-based screening and structure-guided optimization campaigns where ligand efficiency (binding affinity per heavy atom) is the primary metric for hit prioritization; the target compound's fragment-like profile positions it as a minimal pharmacophore scaffold rather than a fully elaborated lead, guiding appropriate experimental design and resource allocation.

• [1] Kuujia. 3-Thiophenamine, tetrahydro-3-[1-(1-methylethyl)-1H-imidazol-5-yl]-. CAS 2137725-76-7. MW 211.33, rotatable bond count = 2. View Source
• [2] Kuujia. 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine. CAS 2060047-88-1. MW 183.27, C2 methyl substitution. View Source

3-(1H-Imidazol-2-yl)thiolan-3-amine: Recommended Research Applications

Fragment-Based Screening in Underexplored Chemical Space

3-(1H-Imidazol-2-yl)thiolan-3-amine's molecular weight (169.25 g/mol), single rotatable bond, and balanced lipophilicity (XLogP3 0.7006) position it as an ideal fragment library component for primary screening against soluble protein targets . Its geminal amine-imidazole arrangement at the C3 stereocenter provides a unique three-dimensional pharmacophore with two hydrogen bond donors and three acceptors, enabling detection of weak but ligand-efficient binding events via NMR, SPR, or thermal shift assays. The compound's undefined stereochemistry (racemic mixture) does not impede initial fragment hit identification, and the TPSA of 54.7 Ų suggests adequate solubility for high-concentration screening formats .

C3 Amine Derivatization for Lead Optimization

The primary amine at C3 represents a synthetic handle for rapid diversification via amide coupling, reductive amination, or sulfonamide formation. This derivatization point is distinct from the N-linked regioisomer (where the amine resides on the imidazole ring at C2) [1] and the C5-linked regioisomer (amine at imidazole C2) [2], providing a structurally differentiated vector for exploring structure-activity relationships in hit-to-lead campaigns. The target compound's favorable procurement economics (≈ ¥557/g) compared to the 2-methyl analog (≈ $11,190/g) [3] enable more extensive chemical exploration at reasonable budget levels before committing to costlier, more complex analogs.

Stereochemical Probes for Chiral Binding Sites

The C3 stereocenter in 3-(1H-imidazol-2-yl)thiolan-3-amine is currently undefined, with commercial material supplied as a racemic mixture . This creates an opportunity for chiral resolution or enantioselective synthesis to generate pure enantiomers for differential biological evaluation. Given the three-dimensional constraint imposed by the thiolane ring and the directional hydrogen bonding from both the amine and imidazole NH, enantiomers of this compound may exhibit significantly different target engagement profiles. Procurement of the racemate enables initial validation of target binding, with subsequent investment in chiral separation justified by positive hit confirmation.

Physicochemical Benchmarking Across Imidazole-Thiolane Regioisomers

The existence of multiple cataloged regioisomers with documented physicochemical property differences—XLogP3 ranging from 0.4 to 0.7, TPSA from 54.7 to 80 Ų, and HBD from 1 to 2 [1][2]—creates a unique opportunity for systematic assessment of regioisomer-dependent ADME behavior. 3-(1H-Imidazol-2-yl)thiolan-3-amine, with its intermediate XLogP3 (0.7006) and lowest TPSA (54.7 Ų) among the core regioisomers, serves as a reference point for understanding how geminal amine-imidazole connectivity impacts membrane permeability, metabolic stability, and protein binding relative to N-linked and C5-linked connectivity modes .

Application

Selection Property

Validation Focus

Fragment-based primary screening

Fragment physicochemical profile

Hit identification via biophysical assays (NMR, SPR, thermal shift)

C3 amine derivatization

Primary amine synthetic handle

Diversification feasibility and early SAR campaign economics

Chiral probe development

Racemic stereocenter (undefined)

Enantiomer resolution and differential target binding assessment

Regioisomer ADME benchmarking

Regioisomer-dependent physicochemical variation

Permeability and metabolic stability comparison across connectivity modes

• [1] Kuujia. 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)-. CAS 1700282-25-2. XLogP3 0.4, TPSA 69.1 Ų, HBD = 1. View Source
• [2] Kuujia. 5-(Thiolan-3-yl)-1H-imidazol-2-amine. CAS 1894766-35-8. XLogP3 0.6, TPSA 80 Ų, HBD = 2. View Source
• [3] Kuujia pricing data for 3-(1H-imidazol-2-yl)-2-methylthiolan-3-amine: $1119.0 per 0.1g. Leyan pricing for target compound: approximately ¥557 per 1g. View Source